Cas no 1862658-11-4 (5-bromo-2-[(2-fluoroethyl)amino]benzoic acid)
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid
- Benzoic acid, 5-bromo-2-[(2-fluoroethyl)amino]-
-
- Inchi: 1S/C9H9BrFNO2/c10-6-1-2-8(12-4-3-11)7(5-6)9(13)14/h1-2,5,12H,3-4H2,(H,13,14)
- InChI Key: KBVHEQPJSOJJAC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(Br)=CC=C1NCCF
Experimental Properties
- Density: 1.642±0.06 g/cm3(Predicted)
- Boiling Point: 387.2±42.0 °C(Predicted)
- pka: 3.38±0.36(Predicted)
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5192919-0.05g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 0.05g |
$252.0 | 2025-03-15 | |
| Enamine | EN300-5192919-0.1g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 0.1g |
$376.0 | 2025-03-15 | |
| Enamine | EN300-5192919-0.25g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 0.25g |
$538.0 | 2025-03-15 | |
| Enamine | EN300-5192919-0.5g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 0.5g |
$847.0 | 2025-03-15 | |
| Enamine | EN300-5192919-1.0g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 1.0g |
$1086.0 | 2025-03-15 | |
| Enamine | EN300-5192919-2.5g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 2.5g |
$2127.0 | 2025-03-15 | |
| Enamine | EN300-5192919-5.0g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 5.0g |
$3147.0 | 2025-03-15 | |
| Enamine | EN300-5192919-10.0g |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid |
1862658-11-4 | 95.0% | 10.0g |
$4667.0 | 2025-03-15 |
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid
Introduction to 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid (CAS No. 1862658-11-4)
5-bromo-2-[(2-fluoroethyl)amino]benzoic acid, identified by the Chemical Abstracts Service (CAS) number 1862658-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine substituent at the 5-position and a fluorinated ethylamine moiety at the 2-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.
The synthesis of 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 5-position of the benzoic ring enhances its reactivity, allowing for further functionalization. The presence of the fluorinated ethylamine group introduces both steric and electronic effects that can influence its biological activity. This compound’s structural design aligns with current trends in medicinal chemistry, where modifications at specific positions on the aromatic ring are strategically employed to optimize pharmacokinetic properties and target specificity.
In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid has been studied for its potential role in modulating various biological pathways. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, which could be relevant in the development of novel therapeutic agents. The fluorine atom, a common pharmacophore in drug design, contributes to enhanced metabolic stability and binding affinity, making this compound an attractive scaffold for further medicinal chemistry investigations.
The fluorinated ethylamine group in 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid is particularly noteworthy, as it introduces a polar region that can interact with biological targets. This feature is often exploited in drug design to improve solubility and bioavailability. Additionally, the bromine substituent can serve as a handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. The combination of these structural elements makes this compound a versatile tool for researchers aiming to develop new pharmacological entities.
One of the most compelling aspects of 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid is its potential application in addressing unmet medical needs. Current research indicates that this compound may have utility in treating conditions associated with abnormal enzyme activity or receptor signaling. By targeting specific molecular pathways, it could offer therapeutic benefits without significant side effects. Furthermore, the structural similarity to known active pharmaceutical ingredients (APIs) suggests that this compound could be developed into a new generation of drugs with improved efficacy and safety profiles.
The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid exemplifies how strategic modifications can lead to novel molecules with unique properties. Its development underscores the ongoing efforts to identify and optimize new chemical entities for therapeutic use. As research progresses, it is expected that more insights into the biological activity and potential applications of this compound will emerge, further solidifying its position as a valuable asset in medicinal chemistry.
From a chemical perspective, 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid represents an excellent example of how functional group manipulation can influence molecular behavior. The interplay between electronic and steric effects in this compound provides a rich ground for exploring structure-activity relationships (SAR). Such studies are crucial for understanding how small changes in molecular structure can lead to significant differences in biological activity. This knowledge is essential for designing next-generation drugs that are both effective and well-tolerated by patients.
The synthetic pathways used to produce 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid also highlight advancements in organic synthesis techniques. Modern methodologies allow for efficient and scalable production of complex molecules like this one, enabling researchers to conduct extensive SAR studies without prohibitive costs or time constraints. These advancements are critical for accelerating drug discovery efforts and bringing new treatments to market more quickly.
In conclusion, 5-bromo-2-[(2-fluoroethyl)amino]benzoic acid (CAS No. 1862658-11-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration, particularly in the context of modulating biological pathways associated with various diseases. As our understanding of its properties grows, so too will its applications in medicine and biotechnology. The continued study of this compound will undoubtedly contribute valuable insights into drug design and development strategies.
1862658-11-4 (5-bromo-2-[(2-fluoroethyl)amino]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)